5-[2-(2,2-dimethyl-6-phenyl-4H-1,3-dioxin-4-ylidene)ethylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione

• CAS No.: 239450-31-8
• Molecular Formula: C18H16N2O5
• Molecular Weight: 340.3g/mol
• IUPAC Name: 5-[(2Z)-2-(2,2-dimethyl-6-phenyl-1,3-dioxin-4-ylidene)ethylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C18H16N2O5/c1-18(2)24-12(10-14(25-18)11-6-4-3-5-7-11)8-9-13-15(21)19-17(23)20-16(13)22/h3-10H,1-2H3,(H2,19,20,21,22,23)/b12-8-
• InChI Key: MKPULMPYJJPLDZ-WQLSENKSSA-N
• SMILES: CC1(OC(=CC(=CC=C2C(=O)NC(=O)NC2=O)O1)C3=CC=CC=C3)C
• Isomeric SMILES: CC1(OC(=C/C(=C/C=C2C(=O)NC(=O)NC2=O)/O1)C3=CC=CC=C3)C

Description

5-[2-(2,2-dimethyl-6-phenyl-4H-1,3-dioxin-4-ylidene)ethylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione is a complex organic compound with the molecular formula C18H16N2O5 and a molecular weight of 340.3 g/mol. This compound features a unique structure that includes a dioxin ring and a diazinane trione moiety, making it an interesting subject for chemical research and industrial applications.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidized derivatives.

Reduction: Reduction reactions can be carried out using common reducing agents like sodium borohydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under suitable conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-[2-(2,2-dimethyl-6-phenyl-4H-1,3-dioxin-4-ylidene)ethylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.

Industry: Used in the production of specialized materials and chemicals.

Mechanism of Action

Similar compounds include other dioxin and diazinane derivatives. What sets 5-[2-(2,2-dimethyl-6-phenyl-4H-1,3-dioxin-4-ylidene)ethylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione apart is its unique combination of the dioxin ring and diazinane trione moiety, which imparts distinct chemical and physical properties.

Comparison with Similar Compounds

• 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride
• 1,3-Bis(2,4,6-trimethylphenyl)imidazolium chloride
• Chloro[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]copper(I)